Cas no 85013-02-1 (Quinquenoside R1)

• Product name: Quinquenoside R1
• CAS No: 85013-02-1
• MF: C₅₆H₉₄O₂₄
• MW: 1151.33118104935
• CID: 2026260
• PubChem ID: 101679657

Quinquenoside R1 Chemical and Physical Properties

Names and Identifiers

• (3beta,12beta)-20-[(6-O-beta-glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl 2-O-(6-O-acetyl-beta-D-glucopyranosyl)-beta-D-glucopyranoside
• 6''-O-acetylginsenoside Rb1
• ginsenoside m-Rb1
• quinquenoside R1
• Quinquenoside-R1
• (3β,12β)-20-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl 2-O-(6-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside (ACI)
• 85013-02-1
• DTXSID801316745
• beta-D-Glucopyranoside, (3beta,12beta)-20-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl 2-O-(6-O-acetyl-beta-D-glucopyranosyl)-
• CS-0928518
• (6-(4,5-dihydroxy-6-(hydroxymethyl)-2-((12-hydroxy-4,4,8,10,14-pentamethyl-17-(6-methyl-2-(3,4,5-trihydroxy-6-((3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)oxan-2-yl)oxyhept-5-en-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl)oxy)oxan-3-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methyl acetate
• HY-N12533
• [6-[4,5-dihydroxy-6-(hydroxymethyl)-2-[[12-hydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
• Quinquenoside R1

• Inchi： 1S/C56H94O24/c1-24(2)11-10-15-56(9,80-50-46(71)42(67)39(64)31(77-50)23-73-48-44(69)40(65)36(61)28(20-57)74-48)26-12-17-55(8)35(26)27(60)19-33-53(6)16-14-34(52(4,5)32(53)13-18-54(33,55)7)78-51-47(43(68)37(62)29(21-58)75-51)79-49-45(70)41(66)38(63)30(76-49)22-72-25(3)59/h11,26-51,57-58,60-71H,10,12-23H2,1-9H3/t26-,27+,28+,29+,30+,31+,32-,33+,34-,35-,36+,37+,38+,39+,40-,41-,42-,43-,44+,45+,46+,47+,48+,49-,50-,51-,53-,54+,55+,56-/m0/s1
• InChI Key： SNHCPECPLQRJNL-GWNBYJSOSA-N
• SMILES： C[C@@]12CC[C@H]3C([C@H](CC[C@]3(C)[C@H]1C[C@@H](O)[C@@H]1[C@H](CC[C@@]21C)[C@](C)(CC/C=C(\C)/C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)O1)O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](COC(=O)C)O1)(C)C

Computed Properties

• Exact Mass: 1150.61350386g/mol
• Monoisotopic Mass: 1150.61350386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 80
• Rotatable Bond Count: 18
• Complexity: 2120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 383Ų

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on Quinquenoside R1

Quinquenoside R1 (CAS No. 85013-02-1): An Overview of Its Properties and Applications in Biomedical Research

Quinquenoside R1, with the Chemical Abstracts Service (CAS) number 85013-02-1, is a triterpenoid saponin derived from the roots of Astragalus membranaceus, a plant widely used in traditional Chinese medicine. This compound has garnered significant attention in recent years due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and immunomodulatory properties. This article provides a comprehensive overview of Quinquenoside R1, including its chemical structure, biological activities, and potential applications in biomedical research.

Chemical Structure and Synthesis

Quinquenoside R1 is a complex molecule with a triterpenoid backbone and multiple sugar moieties. Its chemical formula is C₄₇H₇₈O₁₈, and it has a molecular weight of 933.09 g/mol. The structure of Quinquenoside R1 includes a cyclopentane-perhydrophenanthrene skeleton, which is characteristic of triterpenoid saponins. The presence of multiple hydroxyl groups and sugar moieties contributes to its high polarity and solubility in water.

The synthesis of Quinquenoside R1 is primarily achieved through the extraction and purification from natural sources, such as the roots of Astragalus membranaceus. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and thin-layer chromatography (TLC), are commonly employed to isolate and purify this compound. Recent advancements in biotechnology have also explored the use of microbial fermentation to produce Quinquenoside R1, offering a more sustainable and scalable production method.

Biological Activities

Quinquenoside R1 exhibits a wide range of biological activities that make it a valuable compound in biomedical research. One of its most notable properties is its anti-inflammatory effect. Studies have shown that Quinquenoside R1 can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), by modulating the nuclear factor-kappa B (NF-κB) signaling pathway. This makes it a potential therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Quinquenoside R1 has been found to possess potent antioxidant activity. It can scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. The antioxidant effects of Quinquenoside R1 are attributed to its ability to upregulate the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Immunomodulatory Effects

Quinquenoside R1 has also been investigated for its immunomodulatory effects. Research has demonstrated that it can enhance the immune response by stimulating the production of cytokines and activating immune cells such as macrophages and natural killer (NK) cells. This property makes it a promising candidate for boosting the immune system in immunocompromised individuals or as an adjuvant in vaccine formulations.

Clinical Applications and Future Directions strong>

The diverse biological activities of Quinquenoside R1 strong> have led to its exploration in various clinical applications. Preclinical studies have shown promising results in treating inflammatory diseases, oxidative stress-related conditions, and immune disorders. However, further clinical trials are necessary to validate these findings and establish the safety and efficacy of < strong > Quinquenoside R1 strong > in human subjects. p > < p > Recent advancements in drug delivery systems have also focused on improving the bioavailability and therapeutic efficacy of < strong > Quinquenoside R1 strong > . Nanoparticle-based delivery systems, such as liposomes and polymeric nanoparticles, have shown potential in enhancing the stability and targeted delivery of this compound to specific tissues or cells. p > < p > In conclusion, < strong > Quinquenoside R1 strong > (CAS No. 85013-02-1) is a multifaceted compound with significant potential in biomedical research. Its anti-inflammatory, antioxidant, and immunomodulatory properties make it a valuable candidate for developing novel therapeutic agents for various diseases. Ongoing research continues to uncover new insights into the mechanisms underlying its biological activities, paving the way for innovative applications in healthcare. p > article > response >